Cas no 783284-48-0 (N-Docosanoyl Taurine)
N-Docosanoyl Taurine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Docosanoylamino)ethanesulfonic acid
- N-Docosanoyl Taurine
- 2-[(1-oxodocosyl)amino]-ethanesulfonic acid
- CHEBI:156045
- HY-124001
- 2-docosanamidoethane-1-sulfonic acid
- SR-01000946777-1
- SR-01000946777
- LMFA08020083
- HMS3650E17
- 783284-48-0
- CS-0083837
- 2-((1-oxodocosyl)amino)-ethanesulfonic acid
- C22:0 NAT
- N-docosanoyl-taurine
- 2-(docosanoylamino)ethane-1-sulfonic acid
- N-docosanoyltaurine
-
- Inchi: 1S/C24H49NO4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(26)25-22-23-30(27,28)29/h2-23H2,1H3,(H,25,26)(H,27,28,29)
- InChI Key: SAIMYQVCHHQQMU-UHFFFAOYSA-N
- SMILES: S(CCNC(CCCCCCCCCCCCCCCCCCCCC)=O)(=O)(=O)O
Computed Properties
- Exact Mass: 447.33823022g/mol
- Monoisotopic Mass: 447.33823022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 24
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9
- Topological Polar Surface Area: 91.8Ų
N-Docosanoyl Taurine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D652140-2.5mg |
N-Docosanoyl Taurine |
783284-48-0 | 2.5mg |
$236.00 | 2023-05-18 | ||
| TRC | D652140-10mg |
N-Docosanoyl Taurine |
783284-48-0 | 10mg |
$913.00 | 2023-05-18 | ||
| TRC | D652140-25mg |
N-Docosanoyl Taurine |
783284-48-0 | 25mg |
$ 1200.00 | 2023-09-07 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72950-1mg |
N-Docosanoyl Taurine |
783284-48-0 | 98% | 1mg |
¥944.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72950-5mg |
N-Docosanoyl Taurine |
783284-48-0 | 98% | 5mg |
¥4108.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72950-10mg |
N-Docosanoyl Taurine |
783284-48-0 | 98% | 10mg |
¥7293.00 | 2022-04-26 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-222002-1 mg |
N-Docosanoyl Taurine, |
783284-48-0 | ≥98% | 1mg |
¥722.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-222002A-5 mg |
N-Docosanoyl Taurine, |
783284-48-0 | ≥98% | 5mg |
¥4,347.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-222002-1mg |
N-Docosanoyl Taurine, |
783284-48-0 | ≥98% | 1mg |
¥722.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-222002A-5mg |
N-Docosanoyl Taurine, |
783284-48-0 | ≥98% | 5mg |
¥4347.00 | 2023-09-05 |
N-Docosanoyl Taurine Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
Additional information on N-Docosanoyl Taurine
Professional Introduction to N-Docosanoyl Taurine (CAS No. 783284-48-0)
N-Docosanoyl Taurine, a compound with the chemical identifier CAS No. 783284-48-0, is a derivative of taurine that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its long hydrocarbon chain and the presence of a taurine moiety, exhibits unique properties that make it a promising candidate for various applications, particularly in drug delivery systems and bioactive material development.
The structure of N-Docosanoyl Taurine consists of a docosanoic acid (C22H45NO3) moiety linked to the amino group of taurine. This configuration imparts a high degree of lipophilicity, which is advantageous for enhancing the solubility and bioavailability of poorly soluble drugs. In recent years, there has been growing interest in utilizing such derivatives as excipients in pharmaceutical formulations to improve drug performance.
One of the most compelling aspects of N-Docosanoyl Taurine is its potential in drug delivery systems. Research has demonstrated that this compound can form stable micelles, which are effective vehicles for delivering hydrophobic drugs across biological membranes. These micelles not only improve drug solubility but also enhance targeted delivery, reducing side effects and increasing therapeutic efficacy. Studies have shown promising results when N-Docosanoyl Taurine is used in combination with anticancer agents, where it significantly improves the accumulation of drugs in tumor tissues.
In addition to its role in drug delivery, N-Docosanoyl Taurine has shown potential in the development of novel biomaterials. Its unique chemical properties make it suitable for creating biodegradable polymers that can be used in tissue engineering and regenerative medicine. The long hydrocarbon chain provides mechanical stability, while the taurine moiety ensures biocompatibility and biodegradability. Recent experiments have highlighted its effectiveness in promoting cell adhesion and growth, making it a valuable component in scaffolds designed for tissue repair.
The pharmacokinetic profile of N-Docosanoyl Taurine has also been extensively studied. Due to its lipophilic nature, this compound exhibits rapid absorption after oral administration, with a bioavailability that surpasses many conventional pharmaceuticals. This characteristic is particularly beneficial for drugs that require immediate therapeutic action. Furthermore, preclinical studies have indicated that N-Docosanoyl Taurine does not exhibit significant toxicity at therapeutic doses, further solidifying its potential as a safe and effective pharmaceutical excipient.
Recent advancements in analytical chemistry have enabled more precise characterization of N-Docosanoyl Taurine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its molecular structure and understanding its interactions with other molecules. These insights have paved the way for more targeted modifications to optimize its properties for specific applications.
The industrial production of N-Docosanoyl Taurine has also seen significant improvements. Modern synthetic methods have made it possible to produce this compound with high purity and yield, making it more accessible for commercial use. Continuous flow chemistry has emerged as a particularly efficient approach for large-scale synthesis, reducing production costs and environmental impact.
The regulatory landscape for N-Docosanoyl Taurine is another area that has evolved positively. Regulatory agencies worldwide have recognized the potential benefits of this compound and have established guidelines for its use in pharmaceutical formulations. These regulations ensure that products containing N-Docosanoyl Taurine meet stringent quality standards, thereby safeguarding patient safety.
In conclusion, N-Docosanoyl Taurine (CAS No. 783284-48-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical properties make it an excellent candidate for drug delivery systems, biomaterials, and other biomedical applications. With ongoing research efforts aimed at further optimizing its properties and expanding its applications, N-Docosanoyl Taurine is poised to play a crucial role in advancing healthcare solutions.
783284-48-0 (N-Docosanoyl Taurine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)